4-ethyl-2-ethynyl-1,3-thiazole
Overview
Description
“4-ethyl-2-ethynyl-1,3-thiazole” is a chemical compound that belongs to the class of organic compounds known as thiazoles . Thiazoles are compounds containing a five-membered aromatic ring made up of one sulfur atom, one nitrogen atom, and three carbon atoms .
Synthesis Analysis
While specific synthesis methods for “this compound” were not found, thiazoles in general are synthesized using a variety of methods. For instance, 2-aminothiazoles are used as starting materials for the synthesis of a diverse range of heterocyclic analogues with promising therapeutic roles . The compounds are characterized by FTIR and NMR .Molecular Structure Analysis
The molecular structure of “this compound” consists of a five-membered ring containing three carbon atoms, one sulfur atom, and one nitrogen atom . The exact structure can be found in various chemical databases .Scientific Research Applications
4-ethyl-2-ethynyl-1,3-thiazole has a variety of applications in scientific research. It has been used to study the mechanism of action of drugs such as thiobarbiturates and benzodiazepines, as well as to investigate the biochemical and physiological effects of these drugs. It has also been used to study the effects of various environmental pollutants on the body, and to investigate the effects of various hormones on cellular processes.
Mechanism of Action
Target of Action
Thiazole derivatives have been found to interact with a variety of biological targets, including enzymes, receptors, and biochemical pathways . They have been associated with diverse biological activities, such as antioxidant, analgesic, anti-inflammatory, antimicrobial, antifungal, antiviral, diuretic, anticonvulsant, neuroprotective, and antitumor or cytotoxic effects .
Mode of Action
The thiazole ring’s aromaticity, characterized by the delocalization of a lone pair of π-electrons of the sulfur atom, allows the C-5 atom to undergo electrophilic substitution and the C-2 atom for nucleophilic substitution . This property enables thiazole compounds to engage in donor–acceptor, nucleophilic, and oxidation reactions .
Biochemical Pathways
Thiazole compounds can activate or inhibit various biochemical pathways and enzymes . For instance, thiazole derivatives have been found to affect the cortisone reductase (11β-HSD1) enzyme .
Pharmacokinetics
Thiazole compounds are generally slightly soluble in water, soluble in alcohol and ether, and sparingly soluble in organic solvents and dyes .
Result of Action
Thiazole derivatives have been associated with a range of biological activities, including antioxidant, analgesic, anti-inflammatory, antimicrobial, antifungal, antiviral, diuretic, anticonvulsant, neuroprotective, and antitumor or cytotoxic effects .
Action Environment
It’s worth noting that thiazole compounds are generally stable under normal conditions but should be stored in cool, dry places away from oxidizing agents .
Advantages and Limitations for Lab Experiments
The use of 4-ethyl-2-ethynyl-1,3-thiazole in laboratory experiments has a number of advantages. It is relatively inexpensive and easy to synthesize, and it can be stored for long periods of time without degradation. Additionally, the effects of this compound can be easily monitored in laboratory experiments, as it interacts with a variety of receptors in the body. However, there are also some limitations to the use of this compound in laboratory experiments. For example, the effects of this compound can vary depending on the concentration used, and the compound can be toxic in high concentrations.
Future Directions
There are a number of potential future directions for research involving 4-ethyl-2-ethynyl-1,3-thiazole. These include further investigations into the mechanism of action of the compound, as well as studies into the potential therapeutic applications of this compound. Additionally, further research into the biochemical and physiological effects of the compound could lead to the development of new drugs or treatments. Finally, further studies into the effects of this compound on environmental pollutants could lead to the development of new methods of pollution control.
Synthesis Methods
4-ethyl-2-ethynyl-1,3-thiazole is synthesized in the laboratory using a variety of methods. The most common method is a three-step process that begins with the reaction of ethynylmagnesium bromide with 4-chloro-2-ethynyl-1,3-thiazole. This reaction is followed by the addition of potassium thiocyanate and finally, the reaction of the intermediate with anhydrous hydrogen chloride to form this compound.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 4-ethyl-2-ethynyl-1,3-thiazole involves the reaction of ethyl bromide with sodium ethynylthiolate to form 4-ethyl-2-ethynylthiazole, which is then oxidized to form the final product.", "Starting Materials": [ "Ethyl bromide", "Sodium ethynylthiolate" ], "Reaction": [ "Step 1: Ethyl bromide is reacted with sodium ethynylthiolate in anhydrous ether to form 4-ethyl-2-ethynylthiazole.", "Step 2: 4-ethyl-2-ethynylthiazole is oxidized using a suitable oxidizing agent such as hydrogen peroxide or potassium permanganate to form 4-ethyl-2-ethynyl-1,3-thiazole." ] } | |
CAS RN |
211940-27-1 |
Molecular Formula |
C7H7NS |
Molecular Weight |
137.2 |
Purity |
95 |
Origin of Product |
United States |
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